4-(2,3-Dihydro-1,4-benzodioxin-6-YL)-1,2,3,6-tetrahydropyridine

• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol
• IUPAC Name: 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2,3,6-tetrahydropyridine
• InChI: InChI=1S/C13H15NO2/c1-2-12-13(16-8-7-15-12)9-11(1)10-3-5-14-6-4-10/h1-3,9,14H,4-8H2
• InChI Key: MSKDFDIPRSVKEO-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC=C1C2=CC3=C(C=C2)OCCO3

Description

4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,2,3,6-tetrahydropyridine is a chemical compound of significant interest in neurological and pharmacological research, particularly in the study of Parkinson's disease. This compound, often supplied as its hydrochloride salt (CAS 1427379-12-1), features a molecular framework that combines a 1,2,3,6-tetrahydropyridine ring with a 2,3-dihydro-1,4-benzodioxin group . The tetrahydropyridine moiety is structurally analogous to the neurotoxin MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine), a compound well-known for its ability to induce Parkinsonism in primates by selectively destroying dopaminergic neurons after metabolic activation . This structural relationship makes it a valuable template for developing disease models and investigating the biochemical pathways of neurodegeneration. Recent research employing advanced chemical proteomics pipelines has identified this specific compound (referenced as AC Immune compound 2) as an interactive molecule with α-Synuclein, a key protein that aggregates in Parkinson's disease . The compound was shown to interact with α-Synuclein not only in purified systems but also in intact neurons and neuronal lysates. Furthermore, in a seeded aggregation model, it demonstrated protective effects by reducing neuronal α-Synuclein levels . This suggests its potential application as a tool compound for probing the mechanisms of amyloid aggregation and for screening potential therapeutic agents. The 1,4-benzodioxan fragment within the molecule is also a recognized pharmacophore in medicinal chemistry, associated with inhibitory activity against enzymes like monoamine oxidase B (MAO-B) . MAO-B inhibitors are a promising therapeutic class for neurodegenerative diseases, as they can increase dopamine levels in the brain and reduce the formation of neurotoxic reactive oxygen species . This dual structural characteristic positions the compound as a versatile scaffold for designing and synthesizing new bioactive molecules for central nervous system targets. This product is provided for research purposes only and is not intended for diagnostic or therapeutic use. Researchers should handle this material with appropriate care in a laboratory setting.

Preparation Methods

Synthesis of the Benzodioxin Intermediate

The synthesis typically begins with the preparation of 2,3-dihydro-1,4-benzodioxin derivatives as key intermediates:

• Starting Material: 2,3-dihydro-1,4-benzodioxin-6-amine.
• Reaction: This amine is reacted with benzenesulfonyl chloride in an aqueous basic medium (pH 9-10) to yield N-(2,3-dihydro-1,4-benzodioxin-6-yl) benzenesulfonamide as a parent compound.
• Conditions: Stirring at room temperature for 3–5 hours, followed by acidification to pH 2-3 to precipitate the product.
• Yield: Good yields are reported, with the product isolated as a light brown amorphous powder.

This step is crucial as it functionalizes the benzodioxin ring, enabling further substitution reactions.

Formation of Tetrahydropyridine Ring and Coupling

The tetrahydropyridine ring can be introduced and coupled with the benzodioxin moiety through several approaches:

• Cyclization Reactions: Using α,β-unsaturated imines and alkynes under rhodium(I) catalysis to form substituted tetrahydropyridines through C–H activation and electrocyclization, followed by reduction. This method achieves high diastereoselectivity (>95%) and yields ranging from 47-95%.

• Phosphine-Catalyzed [4+2]-Annulation: 1-azadienes and α-substituted allene ketones undergo phosphine-derivative catalysis to produce tetrahydropyridines with enantioselectivities above 97% and yields between 46-70%.

• Palladium-Catalyzed Cyclization-Heck Reaction: Allenamides and aryl halides react in dioxane at 80°C to give 3-methylene-5-phenyl-1,2,3,4-tetrahydropyridine derivatives with moderate to good yields (54-88%).

Specific Synthesis of 4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,2,3,6-tetrahydropyridine

A representative synthetic pathway based on patent and literature data includes:

• Step 1: Preparation of 2,3-dihydro-1,4-benzodioxin-6-ylmethyl halide or sulfonamide intermediate.
• Step 2: Nucleophilic substitution with a tetrahydropyridine derivative or precursor under polar aprotic solvent conditions such as dimethylformamide (DMF).
• Step 3: Use of lithium hydride as an activator to facilitate the substitution reaction at room temperature.
• Step 4: Purification by precipitation or chromatographic methods.

This method is supported by patent US8492549B2, which describes pharmacologically active 3-substituted 1-(2,3-dihydrobenzodioxin-2-ylmethyl)azacycles, structurally related to the target compound.

Data Table: Summary of Key Preparation Steps and Conditions

Step No.	Reaction Type	Reagents/Conditions	Yield (%)	Notes	Source
1	Sulfonamide formation	2,3-dihydro-1,4-benzodioxin-6-amine + benzenesulfonyl chloride, aqueous Na2CO3, pH 9-10, RT, 3-5 h	75-85	Acidification to pH 2-3 to precipitate product
2	Formation of 2-bromo-N-(phenyl)acetamides	Reaction of amines with bromoacetyl bromide, DMF, RT	70-80	Electrophiles for coupling
3	Nucleophilic substitution	Parent sulfonamide + 2-bromoacetamides, DMF, LiH, RT, 4-5 h	65-75	Formation of substituted acetamides
4	Cyclization to tetrahydropyridine	Rhodium(I) catalysis, acid/borohydride reduction	47-95	High diastereoselectivity and yield
5	Phosphine-catalyzed annulation	1-azadienes + allene ketones, phosphine catalyst	46-70	Enantioselective synthesis (>97% ee)
6	Palladium-catalyzed Heck reaction	Allenamides + aryl halides, dioxane, 80°C	54-88	Moderate to good yields

Chemical Reactions Analysis

Types of Reactions

4-(2,3-Dihydro-1,4-benzodioxin-6-YL)-1,2,3,6-tetrahydropyridine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different hydrogenated derivatives.

Substitution: Nucleophilic substitution reactions can introduce various functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Reagents like alkyl halides and aryl halides in the presence of a base (e.g., sodium hydroxide) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

4-(2,3-Dihydro-1,4-benzodioxin-6-YL)-1,2,3,6-tetrahydropyridine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound has been studied for its potential biological activities, including antibacterial and enzyme inhibitory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 4-(2,3-Dihydro-1,4-benzodioxin-6-YL)-1,2,3,6-tetrahydropyridine involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Key Compounds for Comparison:

MPTP (1-Methyl-4-phenyl-1,2,5,6-tetrahydropyridine)

• Structure : Features a phenyl-substituted tetrahydropyridine core.
• Activity : Neurotoxic agent causing Parkinsonism via selective destruction of dopaminergic neurons in the substantia nigra .
• Key Difference : Replacement of the phenyl group in MPTP with a benzodioxin moiety in the target compound may reduce neurotoxicity or alter target specificity due to the benzodioxin’s oxygen-rich, planar structure.

BRD1401 (Revised) Structure: Contains a benzodioxin group linked to a pyrimidine-imidazolone scaffold. Activity: Developed as a Pseudomonas aeruginosa-specific inhibitor targeting outer membrane protein OprH .

6-(2,3-Dihydro-1,4-benzodioxin-5-yl)-N-[3-[(dimethylamino)methyl]phenyl]-2-methoxy-pyridin-3-amine Structure: Benzodioxin linked to a pyridin-3-amine with a dimethylamino side chain. Activity: Research-grade compound with unvalidated medical applications . Key Difference: The tertiary amine in this analogue enhances solubility, whereas the tetrahydropyridine core in the target compound may favor lipophilicity and blood-brain barrier penetration.

Pharmacokinetic and Pharmacodynamic Considerations

Table 1: Structural and Functional Comparisons

Compound	Core Structure	Key Substituents	Biological Activity/Notes	Reference
4-(2,3-Dihydro-1,4-benzodioxin-6-YL)-1,2,3,6-tetrahydropyridine	Tetrahydropyridine	Benzodioxin	Unknown; structural similarity to neuroactive agents	N/A
MPTP	Tetrahydropyridine	Phenyl	Neurotoxic (induces Parkinsonism)
BRD1401 (revised)	Pyrimidine-imidazolone	Benzodioxin, dimethylpyrimidine	Antibacterial (targets OprH)
CS-0309467	Pyridin-3-amine	Benzodioxin, dimethylamino	Research use only

• Ring Saturation : The tetrahydropyridine’s partial unsaturation allows for conformational flexibility, unlike fully saturated piperidine derivatives in patent compounds (e.g., EP 1 808 168 B1), which exhibit rigid ester-linked structures .

Biological Activity

4-(2,3-Dihydro-1,4-benzodioxin-6-YL)-1,2,3,6-tetrahydropyridine is a compound of increasing interest in pharmacological research due to its potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

• Chemical Formula: C₁₃H₁₅N₁O₂
• Molecular Weight: 217.27 g/mol
• CAS Number: 18918720
• Structural Characteristics: The compound features a tetrahydropyridine ring fused with a benzodioxin moiety, contributing to its unique biological properties.

Research indicates that 4-(2,3-dihydro-1,4-benzodioxin-6-YL)-1,2,3,6-tetrahydropyridine may exert its biological effects through several mechanisms:

• Dopamine Receptor Modulation: Preliminary studies suggest that this compound may interact with dopamine receptors, potentially influencing neurotransmitter release and neuronal signaling pathways .
• Neuroprotective Effects: In vitro studies have demonstrated that the compound exhibits neuroprotective properties against oxidative stress and neurodegeneration models. These effects are likely mediated by the modulation of calcium ion channels and other intracellular signaling pathways .
• Cytotoxicity Profile: Initial toxicity assessments in cellular models (e.g., SH-SY5Y neuroblastoma cells) indicate that certain derivatives of this compound do not significantly affect cell viability up to concentrations of 30 μM, suggesting a favorable safety profile for further development .

Biological Activity Summary Table

Activity	Description	Reference
Neuroprotection	Protects neurons from oxidative damage; modulation of calcium homeostasis.
Dopamine Receptor Binding	Potential selective binding to dopamine receptors; influences neurotransmitter dynamics.
Cytotoxicity	Minimal cytotoxic effects observed in neuroblastoma cells at tested concentrations.

Case Studies and Research Findings

• Neuroprotective Study:
  A study investigated the neuroprotective effects of various derivatives of 4-(2,3-dihydro-1,4-benzodioxin-6-YL)-1,2,3,6-tetrahydropyridine in SH-SY5Y cells exposed to oxidative stress. The findings indicated that certain derivatives significantly reduced neuronal death compared to controls .
• Dopamine Receptor Selectivity:
  In silico studies assessed the binding affinities of this compound at different dopamine receptor subtypes (D1R and D2R). Results showed a preferential binding affinity towards D3 receptors, which could be beneficial for treating conditions like Parkinson's disease .
• Toxicological Assessment:
  A comprehensive toxicity evaluation was conducted using rat cortical neurons to assess the safety profile of the compound. The results demonstrated that most tested concentrations did not lead to significant cytotoxicity or loss of cell viability .

Q & A

Q. What are the standard synthetic routes for 4-(2,3-Dihydro-1,4-benzodioxin-6-YL)-1,2,3,6-tetrahydropyridine, and how are intermediates characterized?

Methodological Answer: Synthesis typically involves multi-step reactions, such as coupling benzodioxin derivatives with tetrahydropyridine precursors. Key steps include:

• Condensation reactions (e.g., using 2,3-diaminopyridine with carbonyl compounds) under reflux conditions .
• Cyclization using acid/base catalysis to form the tetrahydropyridine ring .
• Purification via column chromatography and characterization by:
  • TLC for reaction monitoring .
  • IR spectroscopy to confirm functional groups (e.g., C=O, NH stretches) .
  • ¹H/¹³C NMR for structural elucidation, focusing on benzodioxin aromatic protons (δ 6.5–7.5 ppm) and tetrahydropyridine ring protons (δ 2.5–4.0 ppm) .

Q. How is the structural uniqueness of this compound validated compared to other tetrahydropyridine derivatives?

Methodological Answer: The compound’s uniqueness arises from its substitution pattern:

• Benzodioxin moiety : Confirmed via X-ray crystallography (dihedral angles between fused rings) .
• Tetrahydropyridine ring : Differentiated from isomers (e.g., 2,3,4,5-tetrahydropyridine) using NOESY NMR to map spatial proton-proton interactions .
• Hybrid structure : Verified by HRMS to distinguish molecular weight from analogs (e.g., 391.46 g/mol vs. simpler derivatives) .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield and selectivity for this compound?

Methodological Answer: Optimization strategies include:

• Solvent screening : Polar aprotic solvents (e.g., DMF) enhance nucleophilicity in cyclization steps .
• Catalyst selection : Lewis acids (e.g., ZnCl₂) improve regioselectivity in ring formation .
• Temperature control : Lower temperatures (0–10°C) reduce side reactions in sensitive intermediates .
• In-line analytics : Use HPLC-MS to track intermediates and adjust parameters in real time .

Q. How do researchers evaluate the biological activity of this compound, and what contradictions exist in reported data?

Methodological Answer:

• In vitro assays :
  • Enzyme inhibition : Test against kinases or receptors (IC₅₀ values via fluorescence polarization) .
  • Antifungal activity : Use CLSI/NCCLS protocols with ATCC fungal strains (MIC values reported) .
• Contradictions : Discrepancies in bioactivity (e.g., IC₅₀ variations) may arise from:
  • Impurity profiles : Side products in synthesis batches .
  • Assay conditions : Differences in pH or co-solvents (e.g., DMSO concentration) .
    Resolution : Conduct comparative studies using standardized protocols and pure batches .

Q. What computational tools are used to predict interactions between this compound and biological targets?

Methodological Answer:

• Molecular docking : Software like AutoDock Vina models binding to receptors (e.g., dopamine D₂) using the compound’s 3D structure from X-ray data .
• QSAR models : Correlate substituent effects (e.g., benzodioxin methoxy groups) with activity trends .
• MD simulations : Assess stability of ligand-receptor complexes over 100-ns trajectories .

Q. How can researchers address stability issues in long-term storage of this compound?

Methodological Answer:

• Degradation pathways : Hydrolysis of the tetrahydropyridine ring under acidic/humid conditions .
• Stabilization methods :
  • Store under inert gas (N₂/Ar) at −20°C .
  • Use HPLC-PDA to monitor degradation products (e.g., oxidized pyridine derivatives) .

Data Contradiction Analysis

Q. Why do studies report conflicting bioactivity data for this compound?

Key Factors:

• Structural analogs : Mischaracterization of regioisomers (e.g., 1,2,3,4- vs. 1,2,3,6-tetrahydropyridine) .
• Assay variability : Cell-line-specific responses (e.g., HeLa vs. HEK293 cytotoxicity) .
  Recommendation : Validate structures with 2D NMR (HSQC, HMBC) and use orthogonal bioassays .

Q. What advanced synthetic strategies enable the preparation of novel heterocyclic derivatives of this compound?

Methodological Answer:

• Hybrid scaffolds : Fuse with coumarin or thiadiazole rings via Suzuki-Miyaura coupling .
• Post-functionalization : Introduce sulfonamide or acetylene groups via click chemistry .